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Compound of Interest

L-alpha-Amino-epsilon-
Compound Name:

caprolactam hydrochloride

cat. No.: B1281026

Essential Safety and Handling Guide for L-alpha-
Amino-epsilon-caprolactam hydrochloride

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling L-alpha-Amino-epsilon-caprolactam hydrochloride (CAS RN:
26081-07-2). Adherence to these guidelines is critical for ensuring laboratory safety and
minimizing risk.

Hazard Identification and Classification

L-alpha-Amino-epsilon-caprolactam hydrochloride is classified as a hazardous substance.
The primary hazards are summarized below.
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Hazard Class GHS Pictogram Signal Word Hazard Statement
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Inhalation inhaled
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Corrosion/Irritation irritation
Serious Eye ] H319: Causes serious
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Damage/Irritation eye irritation
Specific target organ
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toxicity — single GHSO07 Warning

exposure

respiratory irritation

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling L-alpha-Amino-epsilon-caprolactam

hydrochloride to prevent exposure.

Body Part Required PPE

Standard/Specification

Eyes/Face Safety goggles or a face shield

EN 166 or OSHA 29 CFR
1910.133

Chemical-resistant gloves

Hands

(e.g., Nitrile rubber)

Inspect gloves before use

Body Laboratory coat

Type N95 (US) or type P1 (EN

Respiratory
143) respirator

Use in poorly ventilated areas

or when dust is generated

Handling and Storage Procedures

Proper handling and storage are crucial to maintain the integrity of the chemical and ensure a

safe laboratory environment.
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Handling:

Avoid contact with skin and eyes.[1]

Avoid the formation of dust and aerosols.[1]

Use only in a well-ventilated area, preferably under a chemical fume hood.

Wash hands thoroughly after handling.

Do not eat, drink, or smoke in the handling area.

Storage:

Store in a cool, dry, and well-ventilated place.

Keep the container tightly closed.[1]

Store at temperatures between 2°C and 8°C.

The substance is hygroscopic.[2]

First Aid Measures

In case of exposure, immediate action is required.
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Exposure Route

First Aid Procedure

If Inhaled

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek medical attention.

In Case of Skin Contact

Immediately wash the skin with plenty of soap
and water. Remove contaminated clothing. Seek

medical attention if irritation persists.

In Case of Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing. Seek immediate medical

attention.[1]

If Swallowed

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an
unconscious person. Seek immediate medical

attention.

Spill and Disposal Procedures

Spill Response:

o Ventilate: Ensure adequate ventilation.

Evacuate: Evacuate personnel from the spill area.[1]

» Contain: Use personal protective equipment. Avoid breathing dust.[1]

o Clean-up: Sweep up the spilled solid material, avoiding dust generation. Place in a suitable,

closed container for disposal.[1]

o Decontaminate: Clean the spill area thoroughly.

Disposal:

» Dispose of the chemical and its container in accordance with local, regional, and national

regulations.
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» Do not allow the product to enter drains.[1]

o Contaminated packaging should be treated as the product itself.

Experimental Workflow and Safety Protocol

The following diagram illustrates the standard workflow for handling L-alpha-Amino-epsilon-
caprolactam hydrochloride in a laboratory setting, incorporating the necessary safety

checkpoints.
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Caption: Standard laboratory workflow for handling L-alpha-Amino-epsilon-caprolactam
hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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